Cas no 1380786-07-1 (1-tert-butyl-1H-1,2,4-triazol-3-amine)

1-tert-Butyl-1H-1,2,4-triazol-3-amine is a substituted triazole derivative featuring a tert-butyl group at the 1-position and an amine functionality at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it useful for selective transformations. The 1,2,4-triazole core offers potential for hydrogen bonding and metal coordination, broadening its applicability in catalyst design and bioactive molecule development. The amine group provides a handle for further functionalization, enabling the synthesis of more complex heterocyclic systems. This compound is typically handled under inert conditions due to its sensitivity.

1-tert-butyl-1H-1,2,4-triazol-3-amine structure

1380786-07-1 structure

Product Name:1-tert-butyl-1H-1,2,4-triazol-3-amine

CAS No:1380786-07-1

MF:C₆H₁₂N₄

MW:140.186280250549

MDL:MFCD24645678

CID:4595543

Update Time:2025-06-08

1-tert-butyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(tert-Butyl)-1H-1,2,4-triazol-3-amine
- 1-tert-butyl-1,2,4-triazol-3-amine
- 3-amino-1-tert-butyl-1,2,4-triazole
- 1-tert-butyl-1H-1,2,4-triazol-3-amine
- 1-tert-Butyl-1H-1,2,4-triazole-3-amine
- F30956
- Z1649893065
- MDL： MFCD24645678
- Inchi： 1S/C6H12N4/c1-6(2,3)10-4-8-5(7)9-10/h4H,1-3H3,(H2,7,9)
- InChI Key： BGISKSHLHYGZFQ-UHFFFAOYSA-N
- SMILES： N1(C=NC(N)=N1)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 117
XLogP3: 0.5
Topological Polar Surface Area: 56.7

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 278.6±23.0 °C at 760 mmHg
Flash Point: 122.3±22.6 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-tert-butyl-1H-1,2,4-triazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-tert-butyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037921-1g	1-(tert-Butyl)-1H-1,2,4-triazol-3-amine	1380786-07-1	97%	1g	638.00 USD	2021-06-15
Alichem	A449037921-5g	1-(tert-Butyl)-1H-1,2,4-triazol-3-amine	1380786-07-1	97%	5g	2,105.40 USD	2021-06-15
abcr	AB461672-250 mg	1-(tert-Butyl)-1H-1,2,4-triazol-3-amine; .	1380786-07-1		250MG	€500.50	2022-03-01
abcr	AB461672-1 g	1-(tert-Butyl)-1H-1,2,4-triazol-3-amine; .	1380786-07-1		1g	€967.00	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13469-5g	1-(tert-butyl)-1H-1,2,4-triazol-3-amine	1380786-07-1	95%	5g	$1700	2023-09-07
TRC	T135990-10mg	1-tert-butyl-1H-1,2,4-triazol-3-amine	1380786-07-1		10mg	$ 50.00	2022-06-03
TRC	T135990-50mg	1-tert-butyl-1H-1,2,4-triazol-3-amine	1380786-07-1		50mg	$ 210.00	2022-06-03
TRC	T135990-100mg	1-tert-butyl-1H-1,2,4-triazol-3-amine	1380786-07-1		100mg	$ 295.00	2022-06-03
Enamine	EN300-133290-0.05g	1-tert-butyl-1H-1,2,4-triazol-3-amine	1380786-07-1	95%	0.05g	$166.0	2023-07-09
Enamine	EN300-133290-0.1g	1-tert-butyl-1H-1,2,4-triazol-3-amine	1380786-07-1	95%	0.1g	$248.0	2023-07-09